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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in addressing

missing data within the Tropical Rainfall Measuring Mission (TRMM) Multi-satellite Precipitation

Analysis (TMPA) dataset.

Frequently Asked Questions (FAQs)
Q1: Why is there missing data in my TMPA dataset?

Missing data in the TMPA dataset can arise from several factors:

Satellite and Sensor Issues: Anomalies in the TRMM spacecraft or its instruments can lead

to data gaps. For instance, a TRMM spacecraft anomaly on November 12, 2013, resulted in

the loss of most sensor data for a period.[1]

Data Processing and Algorithm Errors: Issues during the data processing stages can

introduce missing values. A coding error in the TMPA-RT product once replaced occasional

missing-filled areas with zero-fills.[1]

Environmental Factors: Snow accumulation on receiving antennas has been a cause for

data loss.[1]

Data Gaps in Input: The TMPA algorithm combines data from multiple satellites. If one of the

input data streams is unavailable, it can result in gaps in the final product. These gaps are

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b560567?utm_src=pdf-interest
https://www.benchchem.com/product/b560567?utm_src=pdf-body
https://www.benchchem.com/product/b560567?utm_src=pdf-body
https://www.benchchem.com/product/b560567?utm_src=pdf-body
https://gpm.nasa.gov/sites/default/files/document_files/3B42_3B43_doc_V7_180426.pdf
https://www.benchchem.com/product/b560567?utm_src=pdf-body
https://gpm.nasa.gov/sites/default/files/document_files/3B42_3B43_doc_V7_180426.pdf
https://gpm.nasa.gov/sites/default/files/document_files/3B42_3B43_doc_V7_180426.pdf
https://www.benchchem.com/product/b560567?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560567?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


sometimes filled using calibrated infrared (IR) data, but this is not always possible.[2]

End-of-Mission: The TRMM satellite ceased data collection in April 2015. Consequently,

TMPA datasets are not available beyond this period. Users are encouraged to transition to

the successor mission, the Global Precipitation Measurement (GPM) and its IMERG dataset.

[3]

Q2: What is the difference between the real-time (TMPA-RT) and the research-grade

(3B42/3B43) products in terms of missing data?

The research-grade products (3B42/3B43) undergo a more thorough processing procedure

which includes gauge adjustment, leading to a higher quality dataset with generally fewer data

gaps compared to the real-time products (TMPA-RT). The real-time products are generated

more quickly but may have more missing values or less accurate infilling.[1]

Q3: How does the TMPA algorithm handle missing data internally?

The TMPA algorithm has a built-in mechanism to fill gaps. When microwave data from the

primary satellites are unavailable, the algorithm uses calibrated infrared (IR) data from

geostationary satellites to estimate precipitation.[2] These IR-based estimates are generally

considered to be of lower quality than the microwave-based estimates.

Q4: Should I use the TMPA dataset or switch to the newer IMERG dataset?

For research conducted for periods after the TRMM mission, the IMERG dataset from the GPM

mission is the appropriate choice. For historical studies, while TMPA is a valuable resource,

NASA encourages users to transition to the GPM IMERG dataset, which now includes

reprocessed TRMM-era data from June 2000 onwards.[3] The IMERG product generally has

better performance and a finer temporal and spatial resolution.[3]

Troubleshooting Guides
Guide 1: Identifying the Extent and Nature of Missing
Data
Before attempting to fill missing data, it is crucial to understand its characteristics.
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Experimental Protocol:

Visualize the Data: Create spatial maps and time series plots of your TMPA data for your

region and period of interest. This will help you visually identify the location and duration of

data gaps.

Quantify Missing Data: Calculate the percentage of missing data for each grid cell and each

time step. This will help you determine if the missingness is systematic or random.

Analyze Patterns of Missingness: Determine if the missing data is clustered in specific

geographic areas or during particular seasons. This can provide clues about the cause of the

missing data and inform the choice of an appropriate imputation method.

Guide 2: Choosing an Appropriate Method for Filling
Missing Data
The selection of a data imputation method depends on the nature of the missing data, the

characteristics of your study area, and the requirements of your subsequent analysis.

Below is a summary of common methods. For a quantitative comparison of their performance,

refer to Table 1.

Spatial Interpolation Methods: These methods estimate missing values based on data from

neighboring grid cells.

Inverse Distance Weighting (IDW): This is a simpler method that gives more weight to

closer data points. It is computationally less intensive but can be sensitive to outliers.

Kriging: This is a more sophisticated geostatistical method that considers the spatial

autocorrelation of the data to provide an optimal and unbiased estimate. It is generally

more accurate than IDW but requires more computational resources and expertise.

Regression-Based Methods: These methods use the relationship between the variable with

missing data and other correlated variables to predict the missing values. For TMPA data,

this could involve using data from nearby ground-based rain gauges or other satellite

products.
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Machine Learning Approaches: Techniques like Artificial Neural Networks (ANN) can be

trained on the existing data to learn complex non-linear relationships and predict missing

values. These methods can be very powerful but often require large amounts of training data

and careful validation.

Data Presentation
Table 1: Comparison of Imputation Method Performance for Satellite Precipitation Data

Imputation
Method

Performance
Metric

Reported
Value

Dataset (if
specified)

Source

TMPA vs.

IMERG
RMSE (mm)

TMPA: 11.51,

IMERG: 10.67
TMPA, IMERG [2]

MAE (mm)
TMPA: 7.45,

IMERG: 6.72
TMPA, IMERG [2]

Bias (%)
TMPA: 0.63,

IMERG: -0.00
TMPA, IMERG [2]

Downscaled

TMPA
R² ~0.67 TMPA

Bias (%) ~22.40 TMPA

Downscaled

IMERG
R² ~0.74 IMERG

Bias (%) ~12.23 IMERG

Note: Performance metrics can vary significantly based on the study region, time period, and

the specific implementation of the method.

Mandatory Visualization
Workflow for Handling Missing Data in TMPA
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3. Implementation & Validation
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Imputation Method Categories
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Machine Learning

Handles Non-linearity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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